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Compound of Interest

Compound Name: ONO-4817

Cat. No.: B1662953 Get Quote

Technical Support Center: ONO-4817
This technical support guide provides essential information on the stability and storage of

ONO-4817, a potent matrix metalloproteinase (MMP) inhibitor. The following sections offer

troubleshooting advice and frequently asked questions to assist researchers, scientists, and

drug development professionals in their experimental endeavors.

Frequently Asked Questions (FAQs)
1. What are the recommended storage conditions for solid ONO-4817?

For long-term storage, it is recommended to store solid ONO-4817 at -20°C.[1][2] Under these

conditions, the compound is stable for at least four years.[1] Some suppliers may ship the

product at room temperature, and certain datasheets suggest storing it at room temperature;

however, for maintaining long-term stability, -20°C is the preferred condition.[2][3]

2. How should I prepare and store stock solutions of ONO-4817?

To prepare stock solutions, ONO-4817 can be dissolved in several organic solvents, including

DMSO, ethanol, DMF, and methanol.[1] For instance, in DMSO, it is soluble up to 125 mg/mL

(300.14 mM).[2] Once prepared, it is crucial to aliquot the stock solution into single-use

volumes to prevent degradation from repeated freeze-thaw cycles.[2]

For storage of stock solutions, the following conditions are recommended:
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-80°C: Stable for up to 6 months.[2]

-20°C: Stable for up to 1 month.[2]

3. In which solvents is ONO-4817 soluble?

ONO-4817 is soluble in the following solvents:

Dimethylformamide (DMF)[1]

Dimethyl sulfoxide (DMSO)[1][2][3]

Ethanol[1][3]

Methanol[1]

It is important to use high-quality, anhydrous solvents, as the presence of water can affect the

solubility and stability of the compound. For DMSO, it is noted that its hygroscopic nature can

impact solubility, so using a freshly opened container is recommended.[2]

4. What is the mechanism of action of ONO-4817?

ONO-4817 is a broad-spectrum inhibitor of matrix metalloproteinases (MMPs).[3] It shows high

potency against several MMPs, including MMP-2, MMP-8, MMP-9, MMP-12, and MMP-13.[1]

[3] By inhibiting these enzymes, ONO-4817 can prevent the degradation of the extracellular

matrix, a process involved in various physiological and pathological conditions such as cancer

cell invasion and metastasis, inflammation, and arthritis.[1][4][5][6][7][8]
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Issue Possible Cause Recommendation

Difficulty dissolving ONO-4817

1. Incorrect solvent.2. Low-

quality or hydrated solvent.3.

Insufficient mixing.

1. Ensure you are using a

recommended solvent such as

DMSO, ethanol, DMF, or

methanol.[1]2. Use a fresh,

high-purity, anhydrous solvent.

For DMSO, which is

hygroscopic, use a newly

opened bottle.[2]3. Gentle

warming and vortexing or

sonication can aid in

dissolution.[2]

Loss of compound activity in

experiments

1. Improper storage of stock

solutions.2. Multiple freeze-

thaw cycles of the stock

solution.3. Degradation of the

compound in the experimental

medium.

1. Store stock solutions at

-80°C for long-term (up to 6

months) or -20°C for short-

term (up to 1 month) storage.

[2]2. Aliquot stock solutions

into single-use vials to avoid

repeated freezing and thawing.

[2]3. Prepare fresh dilutions in

your experimental buffer

immediately before use.

Inconsistent experimental

results

1. Variability in the

concentration of the stock

solution due to improper

storage or handling.2.

Degradation of the compound

over time.

1. Always use freshly prepared

dilutions from a properly stored

stock solution.2. If a stock

solution is approaching the

end of its recommended

storage period, consider

preparing a fresh stock.

Data Summary
Storage and Stability
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Form
Storage

Temperature
Duration Source

Solid -20°C ≥ 4 years Cayman Chemical[1]

Solid -20°C 3 years MedchemExpress[2]

Stock Solution -80°C 6 months MedchemExpress[2]

Stock Solution -20°C 1 month MedchemExpress[2]

Solubility
Solvent Concentration Source

DMSO 125 mg/mL (300.14 mM) MedchemExpress[2]

DMSO Soluble to 100 mM R&D Systems[3]

Ethanol Soluble to 50 mM R&D Systems[3]

DMF Soluble Cayman Chemical[1]

Methanol Soluble Cayman Chemical[1]
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Caption: Experimental workflow for preparing and storing ONO-4817 solutions.

ONO-4817 Mechanism of Action
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Caption: ONO-4817 inhibits MMPs, preventing extracellular matrix degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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